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Compound of Interest

Compound Name: 6-Dimethylaminopurine

Cat. No.: B021663 Get Quote

Introduction
6-Dimethylaminopurine (6-DMAP), also known as N⁶,N⁶-Dimethyladenine, is a purine

analogue that functions as a non-selective protein kinase inhibitor.[1][2] It is widely utilized in

cellular biology and drug development research, particularly for its ability to inhibit cyclin-

dependent kinases and affect cell cycle progression.[3][4] Proper preparation of a stock

solution is the first critical step for ensuring reproducible and accurate experimental results.

This guide provides a detailed, step-by-step protocol for preparing 6-Dimethylaminopurine
stock solutions for use in research settings.

Data Presentation: Chemical and Physical Properties
A summary of the essential properties of 6-Dimethylaminopurine is provided in the table

below for quick reference. This data is crucial for calculating the required mass for stock

solution preparation and understanding its solubility characteristics.
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Property Value Citations

Molecular Formula C₇H₉N₅ [1]

Molecular Weight 163.18 g/mol

CAS Number 938-55-6

Appearance
White to light yellow crystalline

powder

Purity ≥98%

Solubility in DMSO ~30-32 mg/mL

Solubility in Water
~50 mg/mL (solution may be

clear to hazy)

Solubility in Ethanol ~1 mg/mL

Storage (Solid) -20°C for ≥ 4 years

Storage (Solution)
-80°C for up to 1 year; -20°C

for up to 1 month

Experimental Protocol: Stock Solution Preparation
This protocol outlines the procedure for preparing a 10 mM stock solution of 6-
Dimethylaminopurine in DMSO, a commonly used solvent due to the compound's high

solubility.

I. Materials
6-Dimethylaminopurine (powder, ≥98% purity)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Sterile, conical or microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Pipette tips (sterile)
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Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

II. Equipment
Analytical balance

Vortex mixer

Calibrated micropipettes

Chemical fume hood

III. Safety Precautions
Hazard Warning: 6-Dimethylaminopurine is considered hazardous. It can cause skin and

serious eye irritation and may cause respiratory irritation.

Handling: Always handle 6-Dimethylaminopurine powder within a chemical fume hood to

avoid inhalation. Do not ingest, inhale, or allow contact with eyes, skin, or clothing.

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, safety goggles,

and gloves, at all times.

Disposal: Dispose of waste according to institutional and local regulations for chemical

waste.

IV. Step-by-Step Procedure
1. Calculation of Mass:

To prepare a stock solution of a specific concentration, first calculate the mass of 6-
Dimethylaminopurine powder required. The formula for this calculation is:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock solution:

Desired Concentration: 10 mM = 0.010 mol/L
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Desired Volume: 1 mL = 0.001 L

Molecular Weight: 163.18 g/mol

Mass (mg) = (0.010 mol/L) x (0.001 L) x (163.18 g/mol ) x (1000 mg/g) = 1.63 mg

2. Weighing the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare its weight.

Carefully weigh out the calculated mass (e.g., 1.63 mg) of 6-Dimethylaminopurine powder

directly into the tube. Perform this step inside a chemical fume hood.

3. Dissolving the Compound:

Using a calibrated micropipette, add the desired volume of DMSO (e.g., 1 mL) to the tube

containing the powder.

Securely cap the tube.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A

clear solution should be obtained. If dissolution is difficult, gentle warming or brief sonication

may be used.

4. Sterilization (Optional):

If the stock solution will be used in sterile applications such as cell culture, it can be sterilized

by passing it through a 0.22 µm syringe filter into a new sterile tube.

5. Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).

Mandatory Visualizations
Workflow for Preparing 6-Dimethylaminopurine Stock
Solution
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Preparation Phase

Dissolution Phase

Finalization & Storage

1. Calculate Mass
(e.g., 1.63 mg for 1mL of 10mM)

2. Weigh Powder
(in fume hood)

Proceed with calculated mass

3. Add Solvent
(e.g., 1 mL DMSO)

Transfer weighed powder

4. Vortex to Dissolve

Ensure complete mixing

5. Filter Sterilize
(Optional, 0.22 µm filter)

For sterile applications

6. Aliquot into Tubes

If not sterilizing

Transfer sterile solution

7. Store at -20°C or -80°C

Prevent freeze-thaw cycles

Click to download full resolution via product page

Caption: Workflow for 6-DMAP stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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